Cas no 314745-67-0 (methyl 2-{3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yloxy}propanoate)

• Product name: methyl 2-{3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yloxy}propanoate
• CAS No: 314745-67-0
• MF: C₂₃H₂₁NO₅S
• MW: 423.481545209885
• CID: 6572850

methyl 2-{3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yloxy}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yloxy}propanoate
• methyl 2-((3-(benzo[d]thiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl)oxy)propanoate
• methyl 2-{[3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yl]oxy}propanoate
• Propanoic acid, 2-[[3-(2-benzothiazolyl)-6-ethyl-2-methyl-4-oxo-4H-1-benzopyran-7-yl]oxy]-, methyl ester

• Inchi： 1S/C23H21NO5S/c1-5-14-10-15-18(11-17(14)29-13(3)23(26)27-4)28-12(2)20(21(15)25)22-24-16-8-6-7-9-19(16)30-22/h6-11,13H,5H2,1-4H3
• InChI Key： RIWQFMQBPNPOGZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(OC1=C(CC)C=C2C(=C1)OC(C)=C(C1=NC3=CC=CC=C3S1)C2=O)C

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 567.7±60.0 °C(Predicted)
• pka: 0.47±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on methyl 2-{3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yloxy}propanoate

Comprehensive Overview of Methyl 2-{3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yloxy}propanoate (CAS No. 314745-67-0)

The compound methyl 2-{3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yloxy}propanoate (CAS No. 314745-67-0) is a highly specialized organic molecule with a unique structural framework. Its chemical architecture combines a benzothiazole moiety with a chromene core, linked via an ester functional group. This configuration imparts distinct physicochemical properties, making it a subject of interest in pharmaceutical research, material science, and agrochemical applications. The presence of both ethyl and methyl substituents further enhances its versatility in molecular interactions.

In recent years, the demand for heterocyclic compounds like methyl 2-{3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yloxy}propanoate has surged due to their potential in drug discovery. Researchers are particularly intrigued by its chromene backbone, which is known for its bioactivity in modulating enzymatic pathways. The benzothiazole segment, on the other hand, is frequently explored for its fluorescence properties, making this compound a candidate for optical materials and bioimaging applications. Such dual functionality aligns with the growing trend of multifunctional molecules in modern chemistry.

The synthesis of CAS No. 314745-67-0 involves multi-step organic reactions, often starting with the condensation of 2-aminothiophenol derivatives with chromene precursors. Advanced techniques like microwave-assisted synthesis and catalyzed coupling reactions have been employed to improve yield and purity. These methods resonate with the industry's shift toward green chemistry and sustainable synthesis, addressing environmental concerns while maintaining efficiency.

From an industrial perspective, methyl 2-{3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yloxy}propanoate has garnered attention for its potential role in crop protection. Its structural features suggest possible herbicidal or fungicidal activity, though detailed studies are ongoing. This aligns with the global push for novel agrochemicals to combat pesticide resistance and improve food security—a topic frequently searched by agricultural professionals and researchers.

In the realm of material science, the compound's fluorescence emission properties are under investigation for applications in OLEDs (organic light-emitting diodes) and sensors. Its ability to form stable complexes with metals could also pave the way for catalysis and coordination chemistry innovations. These aspects cater to the rising interest in smart materials and nanotechnology, which dominate academic and industrial discussions.

Quality control of CAS No. 314745-67-0 relies on analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with regulatory standards, a critical factor for laboratories and manufacturers. The compound's stability under various conditions (e.g., pH, temperature) is also a key research area, reflecting the broader focus on chemical stability in product development.

As the scientific community continues to explore methyl 2-{3-(1,3-benzothiazol-2-yl)-6-ethyl-2-methyl-4-oxo-4H-chromen-7-yloxy}propanoate, its interdisciplinary relevance becomes increasingly apparent. Whether in medicinal chemistry, agrochemical formulations, or advanced materials, this compound exemplifies the convergence of innovation and practicality. Future studies may uncover additional functionalities, solidifying its position as a valuable asset in synthetic and applied chemistry.